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Compound of Interest

Compound Name: Disodium citrate

Cat. No.: B093818 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of disodium citrate, also known as disodium

hydrogen citrate. It covers its fundamental chemical and physical properties, analytical

methodologies for its quantification, and a representative synthesis protocol. This document is

intended to serve as a comprehensive resource for professionals in research, scientific, and

drug development fields.

Core Chemical and Physical Properties
Disodium citrate is an acid salt of citric acid.[1][2] It is commonly used in the food and

pharmaceutical industries as an antioxidant, acidity regulator, sequestrant, and emulsifying salt.

[1][3][4] In a clinical setting, it can be used to alleviate discomfort from urinary tract infections.

[1]

Quantitative Data Summary
The following table summarizes the key quantitative properties of disodium citrate.
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Property Value References

Molecular Formula C₆H₆Na₂O₇ [3][5][6]

Molecular Weight 236.09 g/mol [3][5][6]

Appearance White crystalline powder [1][4]

Melting Point 149 °C (decomposes) [1][4]

Solubility in Water Freely soluble [3]

Solubility in Ethanol (96%) Practically insoluble [3]

Chemical Structure
The chemical structure of disodium citrate features a central carbon atom bonded to three

carboxyl groups and one hydroxyl group. Two of the carboxyl groups are deprotonated and

associated with sodium ions.
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Start

Prepare 22-25% 
Sodium Hydroxide Solution

Slowly Add Citric Acid
(Ratio 1:2.39-2.41)

Neutralization Reaction

Concentrate Solution
(SG 1.25-1.30)

Cool to 20-25°C

Crystallization

Separate Crystals
(Centrifugation)

Dry Crystals
(60-65°C)

End Product:
Disodium Citrate

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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